![molecular formula C17H14Cl2N4 B2856664 5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine CAS No. 338965-13-2](/img/structure/B2856664.png)
5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,4-Dichlorobenzyl alcohol” is a medication used to treat a sore throat. It is a mild antiseptic with a broad spectrum for bacterial and virus associated with mouth and throat infections .
Synthesis Analysis
“2,4-Dichlorobenzyl alcohol” can be obtained by reacting “2,4-dichlorobenzyl chloride” in a two-stage reaction with a water-soluble salt of an organic acid in the presence of a phase transfer catalyst .
Molecular Structure Analysis
The molecular formula of “2,4-Dichlorobenzyl alcohol” is C7H6Cl2O .
Chemical Reactions Analysis
“2,4-Dichlorobenzyl chloride” can be ammoxidized to “2,4-dichlorobenzonitrile” with a higher yield at a much lower reaction temperature compared to the ammoxidation of "2,4-dichlorotoluene" .
Physical And Chemical Properties Analysis
The molecular weight of “2,4-Dichlorobenzyl alcohol” is 177.02 g/mol .
Scientific Research Applications
5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine has been used in a wide variety of scientific research applications. It has been used in biochemical and physiological studies to investigate the effects of various compounds on cellular processes. It has also been used in environmental studies to investigate the effects of pollutants on the environment. Additionally, it has been used in laboratory experiments to investigate the effects of various compounds on the human body.
Mechanism of Action
5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine acts as a reagent in various biochemical and physiological experiments. It is able to bind to proteins, enzymes, and other molecules, allowing for the study of their interactions. It is also capable of binding to DNA, allowing for the study of gene expression and other genetic processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs and other compounds. It has also been shown to inhibit the activity of certain proteins, such as those involved in the regulation of cell growth and differentiation. Additionally, it has been shown to have an effect on the expression of certain genes, as well as the regulation of certain metabolic pathways.
Advantages and Limitations for Lab Experiments
5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine has several advantages for laboratory experiments. It is a versatile compound that can be used in a wide variety of experiments. Additionally, it is relatively stable and can be stored for long periods of time. However, it is important to note that this compound is a toxic compound and should be handled with care. Additionally, it is not soluble in water, making it difficult to use in certain experiments.
Future Directions
There are several potential future directions for the use of 5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine in scientific research. It could be used to further investigate the effects of various compounds on cellular processes, such as gene expression and protein activity. Additionally, it could be used to investigate the effects of various pollutants on the environment, as well as the effects of certain drugs on the human body. It could also be used to further investigate the effects of various compounds on the regulation of metabolic pathways. Finally, it could be used to investigate the effects of various compounds on the immune system, as well as the effects of various drugs on the human body.
Synthesis Methods
5-(2,4-Dichlorobenzyl)-2-phenyl-4,6-pyrimidinediamine can be synthesized in a two-step process. First, the compound is synthesized from 2,4-dichlorobenzyl chloride and 2-amino-4,6-diphenylpyrimidine in a reaction catalyzed by a base, such as potassium carbonate. The resulting product is then reacted with a base, such as potassium carbonate, to form this compound.
Safety and Hazards
properties
IUPAC Name |
5-[(2,4-dichlorophenyl)methyl]-2-phenylpyrimidine-4,6-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14Cl2N4/c18-12-7-6-11(14(19)9-12)8-13-15(20)22-17(23-16(13)21)10-4-2-1-3-5-10/h1-7,9H,8H2,(H4,20,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APOKQUMQMDXZBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(C(=N2)N)CC3=C(C=C(C=C3)Cl)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.